Cas no 2137077-17-7 (1-Pyrrolidineacetic acid, 2-(ethoxycarbonyl)-, methyl ester, (2S)-)

• Product Name: 1-Pyrrolidineacetic acid, 2-(ethoxycarbonyl)-, methyl ester, (2S)-
• CAS No: 2137077-17-7
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5296513
• Update Time: 2025-10-22

1-Pyrrolidineacetic acid, 2-(ethoxycarbonyl)-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetic acid, 2-(ethoxycarbonyl)-, methyl ester, (2S)-

• Inchi： 1S/C10H17NO4/c1-3-15-10(13)8-5-4-6-11(8)7-9(12)14-2/h8H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key： WHYWJHIEMVBNDW-QMMMGPOBSA-N
• SMILES： N1(CC(OC)=O)CCC[C@H]1C(OCC)=O

Additional information on 1-Pyrrolidineacetic acid, 2-(ethoxycarbonyl)-, methyl ester, (2S)-

1-Pyrrolidineacetic Acid, 2-(Ethoxycarbonyl)-, Methyl Ester, (2S)-: A Comprehensive Overview

The compound with CAS No. 2137077-17-7, commonly referred to as 1-pyrrolidineacetic acid, 2-(ethoxycarbonyl)-, methyl ester, (2S)-, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring fused with an acetic acid moiety and a methyl ester group. The (2S) configuration denotes the stereochemistry at the second carbon atom of the pyrrolidine ring, which plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One prominent method involves the use of chiral resolution techniques to achieve the desired (2S) configuration. This approach ensures high enantiomeric purity, which is essential for its application in drug development and other specialized fields. The compound's structure also lends itself well to further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

The methyl ester group in this compound contributes significantly to its solubility and stability under various conditions. This makes it an ideal candidate for use in pharmaceutical formulations where precise drug delivery is critical. Additionally, the ethoxycarbonyl group enhances the molecule's ability to participate in bioisosteric replacements, a strategy often employed in drug design to optimize pharmacokinetics and efficacy.

Recent studies have highlighted the potential of this compound as a precursor for developing novel therapeutic agents. For instance, researchers have explored its role as an intermediate in the synthesis of peptide-based drugs and other bioactive compounds. Its ability to form stable amide bonds under mild conditions has made it particularly useful in peptide synthesis.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its use as a building block in organic synthesis has been well-documented, with numerous examples showcasing its versatility across different chemical transformations. Furthermore, its stereochemical properties make it a valuable tool for studying enantioselective reactions and asymmetric catalysis.

From an environmental perspective, the compound's biodegradability and ecological impact have also been subjects of recent investigations. Studies indicate that under certain conditions, it undergoes rapid hydrolysis, minimizing its persistence in natural systems. This is particularly important for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 1-pyrrolidineacetic acid, 2-(ethoxycarbonyl)-, methyl ester, (2S)- stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and understanding of its properties, positions it as a key player in future innovations within organic chemistry and pharmacology.